Cas no 885269-12-5 (TERT-BUTYL 2,6-DIAZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE)

• Product Name: TERT-BUTYL 2,6-DIAZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE
• CAS No: 885269-12-5
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 993114
• PubChem ID: 53439199
• Update Time: 2025-04-20

TERT-BUTYL 2,6-DIAZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 2,6-DIAZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE
• DTXSID30701790
• MB06041
• 885269-12-5
• DB-361606

• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-6-7-4-8(12)11-5-7/h7-8,11H,4-6H2,1-3H3
• InChI Key： DYLIZVJFSXHLGJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CNC1C2)=O

Computed Properties

• Exact Mass: 198.13700
• Monoisotopic Mass: 198.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1

Experimental Properties

• PSA: 41.57000
• LogP: 1.43940